1-{[1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine
CAS No.: 1351810-19-9
Cat. No.: VC4379333
Molecular Formula: C16H21N5O
Molecular Weight: 299.378
* For research use only. Not for human or veterinary use.
![1-{[1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine - 1351810-19-9](/images/structure/VC4379333.png)
Specification
CAS No. | 1351810-19-9 |
---|---|
Molecular Formula | C16H21N5O |
Molecular Weight | 299.378 |
IUPAC Name | (4-aminopiperidin-1-yl)-[1-(3,5-dimethylphenyl)triazol-4-yl]methanone |
Standard InChI | InChI=1S/C16H21N5O/c1-11-7-12(2)9-14(8-11)21-10-15(18-19-21)16(22)20-5-3-13(17)4-6-20/h7-10,13H,3-6,17H2,1-2H3 |
Standard InChI Key | DXFLEQLIQQLYRA-UHFFFAOYSA-N |
SMILES | CC1=CC(=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)N)C |
Introduction
1-{[1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine is a synthetic organic compound that belongs to the class of triazole derivatives. These compounds are known for their diverse pharmacological properties, including anti-fungal, anti-inflammatory, and anti-cancer activities. The compound's structure combines a triazole ring with a piperidine moiety, which is a common feature in many biologically active molecules.
Synthesis
The synthesis of this compound typically involves multi-step reactions that require careful control of conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. The synthesis may start with the formation of the triazole ring, followed by its coupling with a piperidine derivative.
Biological Activities and Potential Applications
Triazole derivatives, including 1-{[1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine, are often explored for their potential in medicinal chemistry. These compounds can act by inhibiting enzymes or binding to receptors, which makes them candidates for drug development in various therapeutic areas.
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